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Environmental Fate of Fluacrypyrim

The table below summarizes the available experimental data on the environmental persistence and fate of

fluacrypyrim.

Property Value Classification / Implication
Source /
Notes

Water Solubility (at

20°C, pH 7)

0.344

mg/L

Low [1]

Octanol-Water
Partition Coefficient
(Log P)

4.5 High (Potential for bioaccumulation) [1]

Soil Persistence (DT₅₀) No
data

Data deficient for soil [1]

Aqueous Photolysis
DT₅₀ (in water)

26
days

Slow degradation [1]
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Property Value Classification / Implication
Source /
Notes

Vapour Pressure (at

20°C)

0.006

mPa

Low volatility [1]

Acute Aquatic Toxicity ≤ 0.1

mg/L

Highly toxic to aquatic life; classified as a "Forever

Chemical" under specific rules due to high aquatic
toxicity [1]

[1]

Experimental Protocols for Key Data

The data presented often comes from standardized regulatory tests. Here are the methodologies behind some

key metrics:

Acaricidal Activity (Greenhouse Test): Adult female Tetranychus cinnabarinus (carmine spider

mites) are reared on potted bean plants. A Potter Spray Tower is used to apply the test compound at
a precise volume (e.g., 2-3 mL) to ensure even coverage. Mortality rates are assessed after a set

period (e.g., 48 hours), and the mortality percentage is calculated [2].
Mode of Action: Fluacrypyrim is a mitochondrial complex III electron transport inhibitor at the Qo

site. It disrupts cellular energy production in mites [1].
Aqueous Photolysis (DT₅₀): This measures the disappearance of the parent compound in water due

to sunlight. The DT₅₀ (half-life) of 26 days indicates that fluacrypyrim can be persistent in aquatic
environments, taking a significant amount of time to break down [1].

Mechanism of Action Pathway

The following diagram illustrates the acaricidal action of fluacrypyrim, which stems from its inhibition of

the mitochondrial electron transport chain.
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Research Status and Data Gaps

While the data for fluacrypyrim is available, a complete comparison guide requires more information:

Limited Direct Comparisons: The search results confirm that a key challenge is the lack of direct,
standardized comparative persistence data against a range of similar strobilurin acaricides.

Promising Research Direction: Recent studies are designing novel analogs to improve upon
fluacrypyrim. For instance, compound 4j, which replaces a pyrimidine oxygen with a sulfur-based

side chain, demonstrated higher acaricidal activity in greenhouse and field trials against Tetranychus
cinnabarinus and Panonychus citri, while also showing lower acute toxicity to mammals, birds, and

honeybees [2].
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Research Summary

Fluacrypyrim is an acaricide with low water solubility and high lipophilicity, suggesting a potential for

persistence and bioaccumulation. Its slow degradation in water (DT₅₀ of 26 days) and high toxicity to

aquatic organisms are key environmental concerns [1]. Its primary mode of action is inhibiting

mitochondrial complex III [1].

To build a more comprehensive comparison guide, I suggest you:

Search for specific competitors: Look for data on compounds like Pyriminostrobin or HNPC-
A3066, which are mentioned as other strobilurin acaricides [2].

Consult regulatory databases: Check the EPA's Pesticide Fact Sheets or the EU Pesticides
Database for detailed review reports that often contain comparative environmental fate data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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